Cas no 72781-92-1 (N-[(2-oxopyrrolidin-1-yl)acetyl]-L-glutamic acid)

N-[(2-oxopyrrolidin-1-yl)acetyl]-L-glutamic acid structure
72781-92-1 structure
Product Name:N-[(2-oxopyrrolidin-1-yl)acetyl]-L-glutamic acid
CAS No:72781-92-1
MF:C11H16N2O6
MW:272.254543304443
CID:1757481
PubChem ID:3055721
Update Time:2025-04-21

N-[(2-oxopyrrolidin-1-yl)acetyl]-L-glutamic acid Chemical and Physical Properties

Names and Identifiers

    • N-[(2-oxopyrrolidin-1-yl)acetyl]-L-glutamic acid
    • (2S)-2-[[2-(2-oxopyrrolidin-1-yl)acetyl]amino]pentanedioic acid
    • Cido N-pyrrolidonacetamido-L-glutammico monoidrato
    • Glutamic acid, N-((2-oxo-1-pyrrolidinyl)acetyl)-, monohydrate
    • MG 18553
    • N-((2-Oxo-1-pyrrolidinyl)acetyl)glutamic acid hydrate
    • Cido N-pyrrolidonacetamido-L-glutammico monoidrato [Italian]
    • 72781-92-1
    • DTXSID40223110
    • M.G. 18553
    • Inchi: 1S/C11H16N2O6/c14-8(6-13-5-1-2-9(13)15)12-7(11(18)19)3-4-10(16)17/h7H,1-6H2,(H,12,14)(H,16,17)(H,18,19)/t7-/m0/s1
    • InChI Key: WICFOVLHDGIFFM-ZETCQYMHSA-N
    • SMILES: O=C1CCCN1CC(N[C@H](C(=O)O)CCC(=O)O)=O

Computed Properties

  • Exact Mass: 272.10088
  • Monoisotopic Mass: 272.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.418
  • Boiling Point: 651.8°C at 760 mmHg
  • Flash Point: 348°C
  • Refractive Index: 1.552
  • PSA: 124.01
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